Cas no 55204-38-1 (Zinc oxide hydrate)

• Product Name: Zinc oxide hydrate
• CAS No: 55204-38-1
• MF: H₂O₂Zn
• MW: 99.4236769676209
• CID: 943531
• Update Time: 2025-10-29

Zinc oxide hydrate Chemical and Physical Properties

Names and Identifiers

• zinc oxide hydrate
• oxozinc,hydrate
• Zinkoxydhydrat
• oxozinc hydrate
• ZnO.H2O
• Oxozinc--water (1/1)
• Zinc oxide hydrate, 97%
• 9016AF
• Zinc oxide hydrate

• Inchi： 1S/H2O.O.Zn/h1H2;;
• InChI Key： ZKGFCAMLARKROZ-UHFFFAOYSA-N
• SMILES： [Zn]=O.O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.1

Experimental Properties

• Color/Form: Not available
• Density: 3.05 g/mL at 25 °C(lit.)
• Melting Point: >390 °C(lit.)
• Solubility: Not available

Zinc oxide hydrate Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides

Additional information on Zinc oxide hydrate

Introduction to Zinc Oxide Hydrate (CAS No: 55204-38-1)

Zinc Oxide Hydrate, with the chemical formula ZnO·xH₂O, is a versatile inorganic compound that has garnered significant attention in various scientific and industrial applications. This compound, identified by its CAS number 55204-38-1, is a hydrated form of zinc oxide (ZnO) that exhibits unique properties due to the presence of water molecules in its structure. The hydration state (x) can vary, influencing its physical and chemical characteristics, making it a subject of extensive research and development in multiple fields.

The primary significance of Zinc Oxide Hydrate lies in its broad utility across pharmaceuticals, cosmetics, electronics, and environmental applications. In the pharmaceutical sector, it is widely recognized for its antimicrobial and wound-healing properties. Recent studies have highlighted its potential in developing novel drug delivery systems and as an excipient in formulations aimed at enhancing bioavailability and stability of active pharmaceutical ingredients (APIs).

One of the most compelling aspects of Zinc Oxide Hydrate is its role in nanotechnology. Researchers have been exploring its nanostructured forms, such as zinc oxide nanoparticles (ZnO NPs), which exhibit enhanced reactivity and surface area compared to their bulk counterparts. These nanostructured materials have shown promise in various applications, including photovoltaics, catalysis, and biomedical devices. The hydration state of zinc oxide influences the size and morphology of these nanoparticles, making it a critical factor in optimizing their performance.

In the field of cosmetics, Zinc Oxide Hydrate is valued for its UV-blocking properties. It is a key ingredient in sunscreens and skincare products due to its ability to effectively absorb ultraviolet (UV) radiation. The hydrate form provides additional benefits by improving the texture and spreadability of cosmetic formulations. Recent advancements have focused on enhancing the stability and efficacy of these formulations by optimizing the hydration level and particle size distribution.

The environmental applications of Zinc Oxide Hydrate are equally noteworthy. It has been investigated as a potential adsorbent for removing pollutants from water and air. Its high surface area and reactive sites make it an effective material for trapping hazardous substances such as heavy metals and organic pollutants. Additionally, research has explored its use in photocatalytic processes for degrading environmental pollutants under UV light irradiation.

The synthesis of Zinc Oxide Hydrate is another area of active research. Various methods have been developed to produce this compound with controlled hydration states, including hydrothermal synthesis, sol-gel processes, and precipitation techniques. These methods allow researchers to tailor the properties of the hydrate for specific applications. For instance, hydrothermal synthesis can produce highly crystalline forms with controlled particle sizes, which are desirable for biomedical applications.

The antimicrobial properties of Zinc Oxide Hydrate have also been extensively studied. It has been shown to inhibit the growth of a wide range of bacteria, fungi, and viruses due to its ability to disrupt microbial cell membranes. This property makes it an effective agent for preventing infections in medical devices and wound dressings. Recent research has focused on developing zinc oxide-based coatings for medical implants to enhance their biocompatibility and reduce infection rates.

In conclusion, Zinc Oxide Hydrate (CAS No: 55204-38-1) is a multifaceted compound with significant applications across multiple industries. Its unique properties stem from its hydrated structure, which can be tailored through various synthetic methods to meet specific requirements. As research continues to uncover new applications and optimize production techniques, the importance of this compound is expected to grow further.